Lexacalcitol
Lexacalcitol
Lexacalcitol is a solid. This compound belongs to the vitamin D and derivatives class of chemicals. These are compounds containing a secosteroid backbone, usually secoergostane or secocholestane. It is known to target the vitamin D3 receptor.
Brand Name:
Vulcanchem
CAS No.:
131875-08-6
VCID:
VC0533014
InChI:
InChI=1S/C29H48O4/c1-6-29(32,7-2)16-9-17-33-21(4)25-13-14-26-22(10-8-15-28(25,26)5)11-12-23-18-24(30)19-27(31)20(23)3/h11-12,21,24-27,30-32H,3,6-10,13-19H2,1-2,4-5H3/b22-11+,23-12-/t21-,24-,25-,26+,27+,28-/m1/s1
SMILES:
CCC(CC)(CCCOC(C)C1CCC2C1(CCCC2=CC=C3CC(CC(C3=C)O)O)C)O
Molecular Formula:
C29H48O4
Molecular Weight:
460.7 g/mol
Lexacalcitol
CAS No.: 131875-08-6
Inhibitors
VCID: VC0533014
Molecular Formula: C29H48O4
Molecular Weight: 460.7 g/mol
Purity: >98% (or refer to the Certificate of Analysis)
| CAS No. | 131875-08-6 |
|---|---|
| Product Name | Lexacalcitol |
| Molecular Formula | C29H48O4 |
| Molecular Weight | 460.7 g/mol |
| IUPAC Name | (1R,3S,5Z)-5-[(2E)-2-[(1S,3aS,7aS)-1-[(1R)-1-(4-ethyl-4-hydroxyhexoxy)ethyl]-7a-methyl-2,3,3a,5,6,7-hexahydro-1H-inden-4-ylidene]ethylidene]-4-methylidenecyclohexane-1,3-diol |
| Standard InChI | InChI=1S/C29H48O4/c1-6-29(32,7-2)16-9-17-33-21(4)25-13-14-26-22(10-8-15-28(25,26)5)11-12-23-18-24(30)19-27(31)20(23)3/h11-12,21,24-27,30-32H,3,6-10,13-19H2,1-2,4-5H3/b22-11+,23-12-/t21-,24-,25-,26+,27+,28-/m1/s1 |
| Standard InChIKey | KLZOTDOJMRMLDX-GXOIKENLSA-N |
| Isomeric SMILES | CCC(CC)(CCCO[C@H](C)[C@H]1CC[C@@H]\2[C@@]1(CCC/C2=C\C=C/3\C[C@H](C[C@@H](C3=C)O)O)C)O |
| SMILES | CCC(CC)(CCCOC(C)C1CCC2C1(CCCC2=CC=C3CC(CC(C3=C)O)O)C)O |
| Canonical SMILES | CCC(CC)(CCCOC(C)C1CCC2C1(CCCC2=CC=C3CC(CC(C3=C)O)O)C)O |
| Appearance | Solid powder |
| Description | Lexacalcitol is a solid. This compound belongs to the vitamin D and derivatives class of chemicals. These are compounds containing a secosteroid backbone, usually secoergostane or secocholestane. It is known to target the vitamin D3 receptor. |
| Purity | >98% (or refer to the Certificate of Analysis) |
| Shelf Life | >3 years if stored properly |
| Solubility | Soluble in DMSO |
| Storage | Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
| Synonyms | 20-epi-22-oxa-24a-homo-26,27-dimethyl-1alpha,25-dihydroxyvitamin D3 KH 1060 KH-1060 KH1060 |
| Reference | 1: Fullerton A, Serup J. Characterization of irritant patch test reactions to topical D vitamins and all-trans retinoic acid in comparison with sodium lauryl sulphate. Evaluation by clinical scoring and multiparametric non-invasive measuring techniques. Br J Dermatol. 1997 Aug;137(2):234-40. PubMed PMID: 9292072. 2: Dilworth FJ, Williams GR, Kissmeyer AM, Nielsen JL, Binderup E, Calverley MJ, Makin HL, Jones G. The vitamin D analog, KH1060, is rapidly degraded both in vivo and in vitro via several pathways: principal metabolites generated retain significant biological activity. Endocrinology. 1997 Dec;138(12):5485-96. PubMed PMID: 9389535. |
| PubChem Compound | 5288670 |
| Last Modified | Nov 11 2021 |
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